Cas no 1955524-26-1 (1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1))

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1)
• CAS No: 1955524-26-1
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• CID: 5248380
• Update Time: 2026-03-09

1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1)

• Inchi： 1S/C5H7N3O2.ClH/c1-2-8-3-4(5(9)10)6-7-8;/h3H,2H2,1H3,(H,9,10);1H
• InChI Key： CYTYOCXPPPJTQC-UHFFFAOYSA-N
• SMILES： C(C1N=NN(CC)C=1)(=O)O.Cl

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1)

Comprehensive Overview of 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1) (CAS No. 1955524-26-1)

The compound 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1) (CAS No. 1955524-26-1) is a derivative of the 1,2,3-triazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceutical, agrochemical, and material science applications. This specific derivative, featuring an ethyl substitution at the 1-position and a carboxylic acid group at the 4-position, is particularly notable for its potential as a building block in drug discovery and organic synthesis. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for researchers.

In recent years, the demand for triazole-based compounds has surged due to their role in developing antimicrobial agents, anticancer drugs, and bioconjugation tools. The click chemistry revolution, driven by the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, has further spotlighted triazoles like 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1). Researchers are increasingly exploring its utility in proteolysis-targeting chimeras (PROTACs) and metal-organic frameworks (MOFs), aligning with trends in targeted drug delivery and sustainable chemistry.

The structural uniqueness of CAS No. 1955524-26-1 lies in its ability to act as a bifunctional linker, bridging pharmacophores or modifying biomolecules. Its carboxylic acid group enables facile amide bond formation, while the triazole ring contributes to π-stacking interactions and metabolic stability. These properties have made it a subject of interest in AI-driven drug design platforms, where computational models predict its efficacy in modulating protein-protein interactions.

From a synthetic perspective, the hydrochloride salt of 1-ethyl-1H-1,2,3-triazole-4-carboxylic acid offers advantages in purification and handling. Its crystalline nature simplifies storage and transportation, addressing logistical challenges in global supply chains. This is particularly relevant given the growing emphasis on green chemistry and cost-effective scaling in industrial applications. Companies specializing in custom synthesis often highlight this compound in their catalogs to meet the needs of high-throughput screening and combinatorial chemistry.

In the context of biomedical research, CAS No. 1955524-26-1 has been investigated for its potential to enhance the bioavailability of peptide-based therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) and fluorescent labeling techniques makes it a valuable tool for developing diagnostic probes. Recent publications have also explored its role in enzyme inhibition, particularly in targeting kinases and proteases involved in inflammatory pathways.

As the scientific community shifts toward fragment-based drug discovery (FBDD), small molecules like 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1) gain prominence due to their low molecular weight and high ligand efficiency. Its modular design allows for rapid diversification, a key requirement in hit-to-lead optimization campaigns. Furthermore, its compatibility with microwave-assisted synthesis aligns with the push for faster reaction times and reduced energy consumption.

For researchers seeking reliable sources of CAS No. 1955524-26-1, it is essential to verify suppliers' adherence to Good Manufacturing Practices (GMP) and analytical certification. The compound's purity (>98% by HPLC) and absence of residual solvents are critical parameters for reproducible results. Online databases and chemical marketplaces frequently update pricing and availability, reflecting its status as a high-demand intermediate.

In summary, 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethyl-, hydrochloride (1:1) exemplifies the intersection of synthetic accessibility and functional diversity. Its applications span from medicinal chemistry to materials science, driven by the enduring relevance of the 1,2,3-triazole scaffold. As innovation in small-molecule therapeutics accelerates, this compound is poised to remain a cornerstone of interdisciplinary research.